![molecular formula C14H21N3O B2995386 1-(pyridin-2-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine CAS No. 2034457-73-1](/img/structure/B2995386.png)
1-(pyridin-2-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(pyridin-2-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine, also known as P4, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. P4 is a piperazine derivative that has a pyridine ring and a tetrahydro-2H-pyran-4-yl group attached to it. This compound has been synthesized using various methods, and its mechanism of action has been extensively studied.
Scientific Research Applications
Discovery of G Protein-Biased Dopaminergics
Research conducted by Möller et al. (2017) elucidated the potential of 1,4-disubstituted aromatic piperazines, which share a core structural similarity with 1-(pyridin-2-yl)-4-(tetrahydro-2H-pyran-4-yl)piperazine, in the development of high-affinity dopamine receptor partial agonists. Their study demonstrated the feasibility of designing G protein-biased partial agonists by connecting a lipophilic moiety to the arylpiperazine core, thereby enhancing binding affinity and fine-tuning functional properties at dopamine D2 receptors. The findings underscore the potential of such compounds in therapeutic applications, specifically for antipsychotic activity in vivo (Möller et al., 2017).
Synthesis and Receptor Binding Assays
Further research into the structural derivatives of piperazine compounds has been conducted to explore their receptor binding affinities. For instance, studies have synthesized various derivatives to evaluate their potential as ligands for dopamine receptors, highlighting the structural versatility and pharmacological relevance of these compounds in receptor-based assays (Li Guca, 2014).
Therapeutic Applications in Neurodegenerative Diseases
Compounds structurally related to this compound have shown promise in the context of neurodegenerative diseases. Umar et al. (2019) reported on 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides as a new class of acetylcholinesterase inhibitors and amyloid β aggregation inhibitors. Their research provides evidence for the utility of piperazine derivatives in developing multifunctional therapeutics for Alzheimer's disease, demonstrating significant anti-AChE activity and the capability to inhibit β-amyloid aggregation (Umar et al., 2019).
Antimicrobial and Antituberculosis Activity
The structural framework of piperazine derivatives has also been explored for antimicrobial and antituberculosis applications. Novel fluoroquinolones with piperazine substitutions have been synthesized and evaluated for their in vivo activity against Mycobacterium tuberculosis, showcasing the potential of such compounds in addressing infectious diseases (Shindikar & Viswanathan, 2005).
properties
IUPAC Name |
1-(oxan-4-yl)-4-pyridin-2-ylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O/c1-2-6-15-14(3-1)17-9-7-16(8-10-17)13-4-11-18-12-5-13/h1-3,6,13H,4-5,7-12H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PURSNFNRJXPXCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2CCN(CC2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.